Cas no 33659-28-8 (Calcium bromolactobionate)

• Product Name: Calcium bromolactobionate
• CAS No: 33659-28-8
• MF: C₂₄H₄₂Br₂Ca₂O₂₄
• MW: 954.539887905121
• CID: 307626
• PubChem ID: 93165
• Update Time: 2025-10-30

Calcium bromolactobionate Chemical and Physical Properties

Names and Identifiers

• Calcium bis(4-O-(beta-D-galactosyl)D-gluconate) calcium bromide (1:1)
• CALCIUM BIS(4-O-(BETA-D-GALACTOSYL)-]DGLUCONATE) - CALCIUM BROMIDE (1:1)
• dicalcium,2,3,5,6-tetrahydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoate,dibromide
• Calabron
• Calcibronat
• calcium bromide (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}hexanoate (1:1:1) (non-preferred name)
• Calcium bromolactobionate
• 46EGF47S9V
• Calcium Bromo Lactobionate
• Bromolactobionic acid
• Nervolta (TN)
• D07604
• Calcium bromide 4-O-hexopyranosylhexonate (1/1/1)
• Q27258928
• 33659-28-8
• CALCIUM GALACTOGLUCONATE BROMIDE
• EINECS 251-616-3
• Nervolta
• dicalcium;(2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoate;dibromide
• UNII-46EGF47S9V
• CalciumBromoLactobionate
• bromo galactogluconate
• AKOS015896824
• DTXSID90955277
• CALCIUM BROMOLACTOBIONATE [WHO-DD]
• CALCIUM BROMOLACTOBIONATE [MI]

• Inchi： 1S/2C12H22O12.2BrH.2Ca/c2*13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;;;;/h2*3-10,12-20H,1-2H2,(H,21,22);2*1H;;/q;;;;2*+2/p-4/t2*3-,4-,5+,6+,7-,8-,9-,10-,12+;;;;/m11..../s1
• InChI Key： SPLCCDNCDMBUIX-FQBLWANUSA-J
• SMILES： [Br-].[Br-].[Ca+2].[Ca+2].O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@@H]1O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O.O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@@H]1O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O

Computed Properties

• Exact Mass: 953.96641g/mol
• Monoisotopic Mass: 951.96846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 52
• Rotatable Bond Count: 14
• Complexity: 400
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 441

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Calcium bromolactobionate

Calcium bromolactobionate: A Comprehensive Overview

Calcium bromolactobionate, with the chemical identity CAS no. 33659-28-8, represents a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various medical and biochemical research domains. The name itself, Calcium bromolactobionate, provides insight into its composition, highlighting the presence of calcium ions and the bromolactobionate anion, which is a derivative of lactic acid modified with a bromine substituent.

The synthesis and characterization of Calcium bromolactobionate have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The compound's structure, which includes both calcium and bromine atoms, suggests potential interactions with biological systems that could be exploited for therapeutic purposes. Recent studies have begun to explore the pharmacological properties of Calcium bromolactobionate, particularly in relation to its ability to modulate enzymatic activities and cellular processes.

In the context of contemporary pharmaceutical research, Calcium bromolactobionate has been investigated for its potential role in treating various conditions. One of the most promising areas of research involves its application as an anti-inflammatory agent. Studies have shown that the compound can interact with inflammatory pathways, potentially reducing inflammation without the side effects associated with traditional anti-inflammatory drugs. This makes Calcium bromolactobionate an attractive candidate for further development into a new class of anti-inflammatory medications.

The chemical properties of Calcium bromolactobionate also make it a valuable tool in biochemical research. Its ability to chelate calcium ions allows it to be used as a calcium scavenger in experimental settings, helping researchers understand the role of calcium in various cellular processes. Additionally, the presence of the bromine atom in its structure opens up possibilities for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Calcium bromolactobionate's behavior. Molecular modeling studies have been conducted to predict how the compound interacts with biological targets, providing insights that can guide the design of more effective therapeutic agents. These computational approaches have complemented experimental work, offering a more holistic view of the compound's potential applications.

The pharmaceutical industry has taken note of these developments and is increasingly interested in exploring Calcium bromolactobionate for various therapeutic applications. Clinical trials are currently underway to evaluate its efficacy and safety in treating conditions such as chronic inflammation and neurodegenerative diseases. The results from these trials are expected to provide further validation for the compound's potential as a therapeutic agent.

Beyond its therapeutic applications, Calcium bromolactobionate has also shown promise in other areas. For instance, it has been investigated as a potential component in drug delivery systems due to its ability to form stable complexes with other molecules. This property could be exploited to enhance drug solubility and bioavailability, making it easier to administer medications orally or through other non-invasive routes.

The environmental impact of using Calcium bromolactobionate has also been considered in recent research. Studies have focused on its biodegradability and toxicity profile, ensuring that it can be used safely without posing risks to ecosystems. These environmental assessments are crucial for ensuring that compounds like Calcium bromolactobionate can be integrated into pharmaceutical practices responsibly.

In conclusion, Calcium bromolactobionate stands out as a versatile compound with significant potential in pharmaceutical and biochemical research. Its unique structure and properties make it a valuable tool for developing new treatments for various conditions. As research continues to uncover more about its capabilities, it is likely that Calcium bromolactobionate will play an increasingly important role in medicine and biotechnology.